(1S*,5R*)-3-(3-chlorobenzoyl)-6-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-(3-chlorobenzoyl)-6-(1,3-thiazol-4-ylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C18H18ClN3O2S/c19-14-3-1-2-12(6-14)17(23)21-7-13-4-5-16(9-21)22(18(13)24)8-15-10-25-11-20-15/h1-3,6,10-11,13,16H,4-5,7-9H2/t13-,16+/m0/s1
• InChI Key: KRXPCADNUWEKJQ-XJKSGUPXSA-N
• Canonical SMILES: C1CC2CN(CC1C(=O)N2CC3=CSC=N3)C(=O)C4=CC(=CC=C4)Cl
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1C(=O)N2CC3=CSC=N3)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C18H18ClN3O2S
• Molecular Weight: 375.9 g/mol

Description

Synthesis Analysis

The synthesis of related bicyclic compounds, such as 3,7-diazabicyclo[3.3.1]nonanes and their derivatives, typically involves intricate reaction steps designed to introduce functional groups at specific positions on the bicyclic framework. These processes might include steps like Dieckmann condensation, nucleophilic substitution, and cyclization reactions, aiming to achieve the desired structural complexity and functionalization (Vijayakumar & Sundaravadivelu, 2005).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using techniques like 1H and 13C NMR spectroscopy and X-ray crystallography. These methods provide insights into the compound's conformation, including the arrangement of the nitrogen and sulfur heteroatoms within the bicyclic system, and the stereochemistry of substituents, which is crucial for understanding the molecule's reactivity and properties. The determination of the crystal structure of related compounds through X-ray diffraction highlights the importance of intermolecular hydrogen bonding and conformational stability in the solid state (Weber et al., 2001).

Chemical Reactions and Properties

The chemical reactivity of such molecules involves interactions between the bicyclic framework and various reagents, leading to transformations that can modify the bicyclic core or append functional groups. For instance, the reaction with N-chlorosuccinimide and diazabicyclo[5.4.0]undec-7-ene can lead to the synthesis of oxadiazoles, showcasing the versatility of the bicyclic scaffold in facilitating cyclization reactions under mild conditions (Pardeshi, Patil, & Bobade, 2010).